Cas no 2225146-13-2 (2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid)

• Product Name: 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid
• CAS No: 2225146-13-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 6023340
• PubChem ID: 136576319
• Update Time: 2025-05-21

2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid
• 1,8-Naphthyridine-4-carboxylic acid, 1,2,3,4-tetrahydro-2-oxo-
• 2-oxo-3,4-dihydro-1H-1,8-naphthyridine-4-carboxylic acid
• 2225146-13-2
• Z3085641309
• starbld0024023
• EN300-1699692
• AKOS034181913

• Inchi： 1S/C9H8N2O3/c12-7-4-6(9(13)14)5-2-1-3-10-8(5)11-7/h1-3,6H,4H2,(H,13,14)(H,10,11,12)
• InChI Key： GJNIFIJTMORLNT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C(C(O)=O)CC1=O

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 447.8±55.0 °C(Predicted)
• pka: 1.72±0.20(Predicted)

Additional information on 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid

Introduction to 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid (CAS No. 2225146-13-2)

2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid, identified by the CAS number 2225146-13-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class of molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a fused bicyclic system with oxygen and nitrogen atoms, making it a versatile scaffold for drug design and development.

The chemical structure of 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid features a carboxylic acid functional group at the 4-position of the tetrahydro-1,8-naphthyridine core. This arrangement not only contributes to its unique physicochemical properties but also opens up multiple avenues for chemical modifications and derivatization. Such structural features are often exploited in the synthesis of novel bioactive molecules targeting various physiological pathways.

In recent years, there has been a growing interest in naphthyridine derivatives due to their demonstrated efficacy in several therapeutic areas. Research has highlighted the potential of these compounds as inhibitors of enzymes involved in cancer progression, such as kinases and proteases. Specifically, studies have shown that modifications at the 4-position of the naphthyridine ring can significantly enhance binding affinity to biological targets. The presence of the carboxylic acid moiety in 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid provides a handle for further functionalization via esterification or amidation, allowing for the development of prodrugs or more stable analogs.

The pharmacological profile of 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid has been explored in several preclinical studies. These investigations have revealed promising results in terms of anti-inflammatory and antimicrobial activities. The compound’s ability to interact with biological macromolecules suggests its potential as a lead compound for further optimization. Additionally, its solubility and metabolic stability make it an attractive candidate for formulation into oral or injectable dosage forms.

Advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid and its derivatives. These computational approaches have helped identify key interactions between the compound and target proteins, guiding medicinal chemists in designing more potent and selective agents. For instance, recent publications have demonstrated that subtle changes in the substitution pattern around the naphthyridine core can modulate binding affinity and reduce off-target effects.

The synthesis of 2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid moiety. Recent methodologies have focused on greener synthetic approaches using catalytic systems that minimize waste and improve yields. Such innovations align with the broader trend toward sustainable pharmaceutical manufacturing.

In conclusion,2-oxo-1,2,3,4-tetrahydro-1,8-naphthyridine-4-carboxylic acid (CAS No. 2225146-13-2) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique chemical properties and biological activities make it a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for naphthyridine derivatives,2 oxo 1 23 44 tetra hydro 18 naph thy rid ine 44 car box ylic ac id is poised to play a crucial role in developing next-generation therapeutics.